Cas no 98-81-7 (a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer))

a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer) structure
98-81-7 structure
Product Name:a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer)
CAS No:98-81-7
MF:C8H7Br
MW:183.045181512833
MDL:MFCD00012229
CID:807291
PubChem ID:66828
Update Time:2025-04-19

a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer) Chemical and Physical Properties

Names and Identifiers

    • (1-Bromovinyl)benzene
    • Alpha-Bromostyrene
    • (1-BROMOETHENYL)-BENZENE
    • 1-bromoethenylbenzene
    • Benzene,(1-bromoethenyl)-
    • α-Bromostyrene
    • 1-Phenylvinyl bromide
    • .alpha.-Bromostyrol
    • 1-BROMO-1-PHENYLETHYLENE
    • 4-05-00-01349 (Beilstein Handbook Reference)
    • (1-bromo-vinyl)-benzene
    • EN300-123240
    • alpha-Bromostyrol [Russian]
    • 1-BROMO-1-PHENYLETHENE
    • SCHEMBL297455
    • FT-0631516
    • BRN 2038866
    • UNII-LF0SJ1821N
    • A902452
    • alpha-Bromostyrol
    • Styrene, alpha-bromo-
    • (1-bromoethenyl)benzene
    • Benzene, (1-bromoethenyl)-
    • D95919
    • AS-57510
    • MFCD00012229
    • SY011143
    • LF0SJ1821N
    • alpha-Bromostyrene, technical grade, 90%
    • alpha-bromo styrene
    • Styrene, .alpha.-bromo-
    • AKOS005267128
    • 1-Bromostyrene
    • EINECS 202-702-4
    • a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer)
    • (1-Bromovinyl)benzene #
    • NS00041271
    • ethyl4-cyano-2-pyridinecarboxylate
    • .alpha.-Bromostyrene
    • 98-81-7
    • DTXSID70243366
    • DTXCID70165857
    • 95%, contains stabilizer
    • ?-BROMOSTYRENE
    • DB-057749
    • MDL： MFCD00012229
    • Inchi： 1S/C8H7Br/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H2
    • InChI Key： SRXJYTZCORKVNA-UHFFFAOYSA-N
    • SMILES： BrC(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 181.97300
  • Monoisotopic Mass: 181.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.41 g/mL at 25 °C(lit.)
  • Melting Point: −44 °C (lit.)
  • Boiling Point: 67-70 °C/4 mmHg(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.588(lit.)
  • PSA: 0.00000
  • LogP: 3.05220
  • Solubility: Not determined

a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer) Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • RTECS：WL3840000
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38

a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer) Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

a-Bromostyrene (~90%, ~1% Hydroquinone as stabilizer) Pricemore >>

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